1-(4-(4-(2-(Pyrimidin-2-ylamino)thiazole-4-carbonyl)piperazin-1-yl)phenyl)ethanone

• IUPAC Name: 1-[4-[4-[2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carbonyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C20H20N6O2S/c1-14(27)15-3-5-16(6-4-15)25-9-11-26(12-10-25)18(28)17-13-29-20(23-17)24-19-21-7-2-8-22-19/h2-8,13H,9-12H2,1H3,(H,21,22,23,24)
• InChI Key: WSOWVXKHOGTYMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CSC(=N3)NC4=NC=CC=N4
• Molecular Formula: C20H20N6O2S
• Molecular Weight: 408.5 g/mol
• CAS No.: 1251562-91-0

Description

1-(4-(4-(2-(Pyrimidin-2-ylamino)thiazole-4-carbonyl)piperazin-1-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C20H20N6O2S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

One study focused on synthesizing heterocyclic compounds with potential antiviral activities. For instance, the preparation of thiazole derivatives and their evaluation against viruses such as HSV1 and HAV-MBB shows the importance of such chemical structures in developing antiviral agents (Attaby et al., 2006).

Antimicrobial Applications

Research into the synthesis of novel piperidine containing pyrimidine imines and thiazolidinones demonstrates the antimicrobial potential of compounds derived from "1-(4-(4-(2-(Pyrimidin-2-ylamino)thiazole-4-carbonyl)piperazin-1-yl)phenyl)ethanone". These compounds were evaluated for their antibacterial activity, highlighting the compound's relevance in developing new antimicrobial agents (Merugu et al., 2010).

Synthesis of Dithiocarbamate Derivatives

Another study focused on the synthesis of dithiocarbamate derivatives bearing thiazole/benzothiazole rings, starting from the potassium salt of 4-(2-pyrimidinyl)piperazine dithiocarbamate. The antimicrobial activity of these compounds was tested against various microorganism strains, demonstrating their potential in antimicrobial applications (Yurttaş et al., 2016).

Anticancer Activity Evaluation

Efforts to synthesize piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, followed by evaluation for anticancer activity, underscore the compound's potential in cancer research. This indicates its utility in developing novel anticancer agents (Kumar et al., 2013).

Electrochemical Synthesis

Electrochemical synthesis methods involving 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles have been explored. This approach to synthesizing new compounds suggests innovative pathways for developing pharmaceuticals and materials science applications (Amani & Nematollahi, 2012).

Mechanism of Action

Target of Action

It’s known that similar compounds with indole and pyrimidine scaffolds have been found to bind with high affinity to multiple receptors, which are helpful in developing new useful derivatives.

Mode of Action

It’s known that similar compounds interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to a broad spectrum of biological activities .

Result of Action

Similar compounds have been found to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .